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An Objective Comparison of the Toxicological Profiles of Propylene Glycol, Dipropylene Glycol,

and Tripropylene Glycol

This guide provides a comprehensive comparison of the toxicity of propylene glycol (PG),

dipropylene glycol (DPG), and tripropylene glycol (TPG) for researchers, scientists, and drug

development professionals. The information is supported by experimental data and presented

in a clear, comparative format to facilitate informed decision-making in research and product

development.

Executive Summary
Propylene glycol, dipropylene glycol, and tripropylene glycol are structurally related

compounds with a wide range of applications in the pharmaceutical, cosmetic, and food

industries. A thorough understanding of their toxicological profiles is essential for their safe use.

All three glycols exhibit a low order of toxicity. Propylene glycol is the most extensively studied,

with a very low acute oral toxicity. Dipropylene and tripropylene glycol also demonstrate low

acute toxicity. None of the three are considered to be skin sensitizers, genotoxic, or

carcinogenic. While propylene glycol can cause skin and eye irritation, it is generally mild and

transient. Dipropylene and tripropylene glycol are also considered to be, at most, slight skin

and eye irritants.
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The following tables summarize the key quantitative toxicity data for propylene glycol,

dipropylene glycol, and tripropylene glycol.

Table 1: Acute Toxicity Data
Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol

Oral LD50 (Rat)
20,000 - 33,500

mg/kg[1][2][3]

>13,000 - >5,000

mg/kg[4][5]

>2,000 - 3,000

mg/kg[6][7][8]

Dermal LD50 (Rabbit) 20,800 mg/kg[9]
>5,000 - >20,000

mg/kg[4][10]

>2,000 - >16,320

mg/kg[6][7]

Inhalation LC50 (Rat) >44.9 mg/L (4h)[11]
No deaths at 6-8

g/m³[4][5]
>0.083 mg/L (8h)

Table 2: Repeated-Dose Toxicity
Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol

Subchronic Oral

NOAEL (Rat)

2,500 mg/kg/day (15

weeks)[12]

~6,200 mg/kg/day[4]

[5]

200 mg/kg/day[3][4][5]

[8]

Table 3: Skin and Eye Irritation
Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol

Skin Irritation (Rabbit)

Essentially non-

irritating to slightly

irritating[1][2][11]

Slightly irritating[4][5] Not irritating[13]

Eye Irritation (Rabbit)
Minimally to mildly

irritating[2][9][11]
Slightly irritating[4][5] Slightly irritating[13]

Table 4: Sensitization, Genotoxicity, and Carcinogenicity
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Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol

Skin Sensitization
Not a sensitizer[2][9]

[11]
Not a sensitizer[4][5] Not a sensitizer[13]

Genotoxicity (Ames

Test)
Negative[12] Negative[12] Negative[8]

Carcinogenicity Not carcinogenic[2][9] Not carcinogenic[12]
Not expected to be

carcinogenic[13]

Table 5: Reproductive and Developmental Toxicity
Endpoint Propylene Glycol Dipropylene Glycol Tripropylene Glycol

Reproductive Toxicity

NOAEL (Mouse)
10,100 mg/kg/day[2]

No adverse effects

observed[4]

1,000 mg/kg/day (Rat)

[8]

Developmental

Toxicity NOAEL

1,200 - 1,600

mg/kg/day (in multiple

species)[9]

1,200 - 5,000

mg/kg/day (Rat,

Rabbit)[4][5]

No adverse effects

observed[8]

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below, based on

internationally recognized guidelines.

Acute Oral Toxicity (OECD 401/423)
The acute oral toxicity is determined by administering the test substance in a single dose or

multiple doses over 24 hours to fasted experimental animals (typically rats).[13][14] The

animals are observed for at least 14 days for signs of toxicity and mortality.[13] At the end of

the observation period, surviving animals are euthanized and necropsied.[13] The LD50 (the

dose that is lethal to 50% of the test population) is then calculated. The Acute Toxic Class

Method (OECD 423) is a stepwise procedure using a smaller number of animals to classify the

substance based on its acute toxicity.[14]
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Workflow for Acute Oral Toxicity Testing.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause irritation or corrosion to the skin. A

single dose of the test substance is applied to a small area of the skin of an albino rabbit for a

period of 4 hours.[2][7][15][16] Untreated skin on the same animal serves as a control.[2][7]

The skin is then observed for signs of erythema (redness) and edema (swelling) at specific

intervals over 14 days.[7][15] The severity of the skin reactions is scored to determine the

irritation potential.[16]
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Workflow for Acute Dermal Irritation/Corrosion Testing.

Acute Eye Irritation/Corrosion (OECD 405)
To assess the potential for a substance to cause eye irritation or corrosion, a single dose is

applied into the conjunctival sac of one eye of an albino rabbit, with the other eye serving as a

control.[17][18][19][20] The eyes are examined at 1, 24, 48, and 72 hours after application for

signs of corneal opacity, iritis, and conjunctival redness and chemosis (swelling).[3][17][18] The

severity of these lesions is scored to determine the irritation potential.[18]
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Workflow for Acute Eye Irritation/Corrosion Testing.

Skin Sensitization (OECD 406 & 429)
Skin sensitization potential is assessed to determine if a substance can elicit an allergic contact

dermatitis. The Guinea Pig Maximization Test (GPMT, OECD 406) involves an induction phase

where the test substance is administered both intradermally with an adjuvant and topically to

the skin of guinea pigs.[21][22][23][24] Following a rest period, a challenge patch is applied,

and the skin reaction is observed and scored.[21][24] The Local Lymph Node Assay (LLNA,

OECD 429) in mice is an alternative method that measures lymphocyte proliferation in the

lymph nodes draining the site of application as an indicator of sensitization.[9][25][26][27]
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Workflow for Skin Sensitization Testing.

Bacterial Reverse Mutation Test (Ames Test, OECD 471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[11]

[28][29][30] It utilizes several strains of bacteria (Salmonella typhimurium and Escherichia coli)

with mutations in genes required for histidine or tryptophan synthesis.[11][28] The bacteria are

exposed to the test substance with and without a metabolic activation system (S9 mix).[28][29]

If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow on

a medium lacking the essential amino acid. The number of revertant colonies is counted as an

indicator of mutagenicity.[11][29]
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Workflow for the Ames Test (OECD 471).

Metabolic Pathways
The metabolism of these glycols follows similar pathways. Propylene glycol is metabolized in

the body to lactic acid and pyruvic acid, which are normal constituents of the carbohydrate

metabolism pathway.[2][5] Tripropylene glycol is metabolized to dipropylene glycol and

subsequently to propylene glycol, which then enters the same metabolic pathway.[4][31]
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Comparative Metabolic Pathway of Propylene Glycols.

Conclusion
Based on the available toxicological data, propylene glycol, dipropylene glycol, and

tripropylene glycol all demonstrate a low toxicity profile. Propylene glycol, being the most
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studied, has a well-established safety record. Dipropylene and tripropylene glycol are also

considered safe for their intended uses, with their metabolic pathways ultimately leading to the

same non-toxic endogenous substances as propylene glycol. The choice between these

glycols for a specific application may therefore be guided by their physicochemical properties

and specific formulation requirements rather than significant differences in their inherent

toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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